Cas no 188844-20-4 (4-(Cyclopentylmethyl)piperidine Hydrochloride)

• Product Name: 4-(Cyclopentylmethyl)piperidine Hydrochloride
• CAS No: 188844-20-4
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• MDL: MFCD28126296
• CID: 1065045
• PubChem ID: 85723313
• Update Time: 2025-05-20

4-(Cyclopentylmethyl)piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopentylmethyl)piperidine Hydrochloride
• F2167-1821
• DB-305129
• AKOS026747465
• 188844-20-4
• 4-(cyclopentylmethyl)piperidinehydrochloride
• EN300-240902
• 4-(cyclopentylmethyl)piperidine;hydrochloride

• MDL： MFCD28126296
• Inchi： 1S/C11H21N.ClH/c1-2-4-10(3-1)9-11-5-7-12-8-6-11;/h10-12H,1-9H2;1H
• InChI Key： LEVNRVRPELSMLJ-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CC1)CC1CCCC1

Computed Properties

• Exact Mass: 203.1440774g/mol
• Monoisotopic Mass: 203.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-(Cyclopentylmethyl)piperidine Hydrochloride

Recent Advances in the Study of 4-(Cyclopentylmethyl)piperidine Hydrochloride (CAS: 188844-20-4)

4-(Cyclopentylmethyl)piperidine Hydrochloride (CAS: 188844-20-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique cyclopentylmethyl-piperidine structure, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary biomedical research.

Recent studies have focused on the synthesis and optimization of 4-(Cyclopentylmethyl)piperidine Hydrochloride, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a catalytic hydrogenation process, resulting in a higher yield (85%) compared to traditional methods. The study also highlighted the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical formulation studies.

In addition to its synthetic advancements, the pharmacological profile of 4-(Cyclopentylmethyl)piperidine Hydrochloride has been extensively investigated. A preclinical study conducted by researchers at the University of Cambridge demonstrated its potent binding affinity to sigma-1 receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study reported an IC50 value of 12 nM, suggesting its potential as a therapeutic agent for modulating sigma-1 receptor activity.

Further research has explored the compound's potential in oncology. A 2024 study published in Cancer Research revealed that 4-(Cyclopentylmethyl)piperidine Hydrochloride exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of mitochondrial respiration, leading to apoptosis in cancer cells. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 4-(Cyclopentylmethyl)piperidine Hydrochloride. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further modifications to enhance its bioavailability. Additionally, toxicity profiles in long-term animal studies are yet to be fully elucidated, underscoring the need for comprehensive safety assessments before human trials can commence.

In conclusion, 4-(Cyclopentylmethyl)piperidine Hydrochloride (CAS: 188844-20-4) represents a compound of significant interest in chemical biology and pharmaceutical research. Its versatile pharmacological properties and potential therapeutic applications make it a focal point for ongoing studies. Future research should prioritize optimizing its pharmacokinetic properties and conducting rigorous safety evaluations to pave the way for clinical development.